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2-Chloro-4-nitrotoluene 2-Chloro-4-nitrotoluene 2-chloro-4-nitrotoluene is a nitrotoluene that is p-nitrotoluene in which one of the hydrogens that is ortho to the methyl group has been replaced by a chlorine. A pale yellow crystalline compound that is insoluble in water but dissolves in most organic solvents, it is used in the manufacture of dyes. It is a member of monochlorobenzenes and a nitrotoluene.
Brand Name: Vulcanchem
CAS No.: 121-86-8
VCID: VC0140621
InChI: InChI=1S/C7H6ClNO2/c1-5-2-3-6(9(10)11)4-7(5)8/h2-4H,1H3
SMILES: CC1=C(C=C(C=C1)[N+](=O)[O-])Cl
Molecular Formula: C7H6ClNO2
Molecular Weight: 171.58 g/mol

2-Chloro-4-nitrotoluene

CAS No.: 121-86-8

Reference Standards

VCID: VC0140621

Molecular Formula: C7H6ClNO2

Molecular Weight: 171.58 g/mol

2-Chloro-4-nitrotoluene - 121-86-8

CAS No. 121-86-8
Product Name 2-Chloro-4-nitrotoluene
Molecular Formula C7H6ClNO2
Molecular Weight 171.58 g/mol
IUPAC Name 2-chloro-1-methyl-4-nitrobenzene
Standard InChI InChI=1S/C7H6ClNO2/c1-5-2-3-6(9(10)11)4-7(5)8/h2-4H,1H3
Standard InChIKey LLYXJBROWQDVMI-UHFFFAOYSA-N
SMILES CC1=C(C=C(C=C1)[N+](=O)[O-])Cl
Canonical SMILES CC1=C(C=C(C=C1)[N+](=O)[O-])Cl
Boiling Point 260.0 °C
260 °C AT 760 MM HG
Colorform NEEDLES FROM ALCOHOL
Melting Point 66.5 °C
68 °C
Description 2-chloro-4-nitrotoluene is a nitrotoluene that is p-nitrotoluene in which one of the hydrogens that is ortho to the methyl group has been replaced by a chlorine. A pale yellow crystalline compound that is insoluble in water but dissolves in most organic solvents, it is used in the manufacture of dyes. It is a member of monochlorobenzenes and a nitrotoluene.
Solubility SOL IN ALCOHOL, ETHER
Synonyms 1-Chloro-2-methyl-5-nitrobenzene; 2-Chloro-1-methyl-4-nitrobenzene; 2-Chloro-4-nitro-1-methylbenzene; 2-Chloro-4-nitrophenylmethane; 3-Chloro-4-methyl-1-nitrobenzene; 3-Chloro-4-methylnitrobenzene; 4-Nitro-2-chlorotoluene; NSC 60111;
PubChem Compound 8491
Last Modified Nov 11 2021
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